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For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Handling Protocols for the DYRK1A/B Inhibitor, ProINDY.

This document provides crucial safety and logistical information for the handling and disposal
of ProINDY, a cell-permeable prodrug of the DYRK1A/B inhibitor, INDY.[1][2][3] Adherence to
these guidelines is essential to ensure personal safety and minimize environmental impact.
ProINDY is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[4]

Hazard Identification and Safety Summary

A thorough understanding of the potential hazards associated with ProINDY is the first step
toward safe handling. The following table summarizes the key hazard information.
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Hazard Classification Description Precautionary Statements

Do not eat, drink, or smoke
when using this product. Wash
hands and any exposed skin

Acute Oral Toxicity Harmful if swallowed.[4] thoroughly after handling. If
swallowed, call a poison center
or doctor if you feel unwell.

Rinse mouth.[4]

Avoid release to the
Acute Aquatic Toxicity Very toxic to aquatic life.[4] environment. Collect spillage.

[4]

) o ) Avoid release to the
) ] o Very toxic to aquatic life with ) )
Chronic Aquatic Toxicity ) environment. Collect spillage.
long lasting effects.[4] )

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the tasks to
be performed.[5] The following table outlines the recommended PPE for handling ProINDY in
solid (powder) and solution forms.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

To prevent skin contact with

the chemical.[6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or airborne patrticles.

Body Protection

Laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate engineering controls.

If weighing or handling larger
quantities of powder where
dust may be generated, a
NIOSH-approved respirator
may be necessary based on a

risk assessment.

To prevent inhalation of

airborne particles.

Experimental Workflow: Safe Handling of ProINDY

Powder

The following diagram and protocol outline the step-by-step procedure for safely weighing and

preparing a stock solution of ProINDY powder.
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Caption: Workflow for safely handling ProINDY powder.
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Experimental Protocol: Weighing and Solubilizing ProINDY Powder

e Preparation:

[¢]

Designate a specific work area for handling ProINDY. This should be within a certified
chemical fume hood.

[¢]

Cover the work surface with absorbent, disposable bench paper.

[¢]

Assemble all necessary equipment (e.g., balance, weigh boats, spatula, solvent, vials).

[e]

Don the appropriate PPE as specified in the table above.

¢ Weighing (inside a chemical fume hood):

o To minimize fluctuations, ensure the fume hood sash is at the proper height and air flow is
stable.

o Tare an appropriate weighing vessel (e.g., weigh boat or microcentrifuge tube) on the
balance.

o Carefully transfer the desired amount of ProINDY powder to the tared vessel using a
clean spatula. Avoid creating dust.

o Once the desired weight is obtained, securely close the primary container of ProINDY
powder.

e Solubilization (inside a chemical fume hood):

o Add the appropriate solvent (e.g., DMSO or ethanol) to the vessel containing the ProINDY
powder. ProINDY is soluble in DMSO and EtOH.[3]

o Gently swirl or vortex the mixture until the powder is completely dissolved.

o Transfer the resulting solution to a clearly labeled and properly sealed storage vial.

e Cleanup and Disposal:
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[e]

Wipe down the spatula and any other contaminated reusable equipment with a suitable
solvent (e.g., 70% ethanol).

[e]

Dispose of all contaminated disposable items (bench paper, weigh boat, pipette tips) in a
designated hazardous waste container.

[e]

Carefully remove and dispose of gloves in the hazardous waste stream.

o

Wash hands thoroughly with soap and water after the procedure is complete.

Operational and Disposal Plans

Proper storage and disposal are critical for maintaining a safe laboratory environment and
preventing environmental contamination.

Storage Plan
Form Storage Temperature Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Powder -20°C )
Protect from light and
moisture.
Aliquot to avoid repeated
In Solvent -80°C freeze-thaw cycles. Ensure

vials are tightly sealed.

Disposal Plan

All waste contaminated with ProINDY must be treated as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safe-handling-in-the-laboratory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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